Isopropyl dodecylfluorophosphonate
Isopropyl dodecylfluorophosphonate
The endocannabinoids, 2-arachidonoyl glycerol (2-AG) and arachidonoyl ethanolamide (AEA), are biologically active lipids that regulate diverse neurological and metabolic functions by activating the cannabinoid receptors, central cannabinoid (CB1) and peripheral cannabinoid (CB2). Monoacylglycerol lipase (MAGL) and fatty acid amide hydrolase (FAAH) hydrolyze 2-AG and AEA, respectively, thus terminating their biological function. IDFP is an organophosphorus compound that dually inhibits MAGL and FAAH with IC50 values of 0.8 and 3 nM, respectively. At 10 mg/kg, IDFP elevates brain levels of 2-AG and AEA more than 10-fold, and decreases levels of arachidonic acid by a similar magnitude.
Brand Name:
Vulcanchem
CAS No.:
615250-02-7
VCID:
VC0126188
InChI:
InChI=1S/C15H32FO2P/c1-4-5-6-7-8-9-10-11-12-13-14-19(16,17)18-15(2)3/h15H,4-14H2,1-3H3
SMILES:
CCCCCCCCCCCCP(=O)(OC(C)C)F
Molecular Formula:
C15H32FO2P
Molecular Weight:
294.39 g/mol
Isopropyl dodecylfluorophosphonate
CAS No.: 615250-02-7
Reference Standards
VCID: VC0126188
Molecular Formula: C15H32FO2P
Molecular Weight: 294.39 g/mol
CAS No. | 615250-02-7 |
---|---|
Product Name | Isopropyl dodecylfluorophosphonate |
Molecular Formula | C15H32FO2P |
Molecular Weight | 294.39 g/mol |
IUPAC Name | 1-[fluoro(propan-2-yloxy)phosphoryl]dodecane |
Standard InChI | InChI=1S/C15H32FO2P/c1-4-5-6-7-8-9-10-11-12-13-14-19(16,17)18-15(2)3/h15H,4-14H2,1-3H3 |
Standard InChIKey | SFRALHFBKRAJPW-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCCP(=O)(OC(C)C)F |
Canonical SMILES | CCCCCCCCCCCCP(=O)(OC(C)C)F |
Description | The endocannabinoids, 2-arachidonoyl glycerol (2-AG) and arachidonoyl ethanolamide (AEA), are biologically active lipids that regulate diverse neurological and metabolic functions by activating the cannabinoid receptors, central cannabinoid (CB1) and peripheral cannabinoid (CB2). Monoacylglycerol lipase (MAGL) and fatty acid amide hydrolase (FAAH) hydrolyze 2-AG and AEA, respectively, thus terminating their biological function. IDFP is an organophosphorus compound that dually inhibits MAGL and FAAH with IC50 values of 0.8 and 3 nM, respectively. At 10 mg/kg, IDFP elevates brain levels of 2-AG and AEA more than 10-fold, and decreases levels of arachidonic acid by a similar magnitude. |
Synonyms | Isopropyl Dodecylfluorophosphonate |
Reference | 1.Nomura, D.K.,Blankman, J.L.,Simon, G.M., et al. Activation of the endocannabinoid system by organophosphorus nerve agents. Nature Chemical Biology 4(6), 373-378 (2008). |
PubChem Compound | 24762154 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume